2-amino-1-(2-fluorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 2-amino-1-[(2-fluorophenyl)methyl]-4,5-dimethylpyrrole-3-carbonitrile
• InChI: InChI=1S/C14H14FN3/c1-9-10(2)18(14(17)12(9)7-16)8-11-5-3-4-6-13(11)15/h3-6H,8,17H2,1-2H3
• InChI Key: BUFOQTPKSORXAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=C1C#N)N)CC2=CC=CC=C2F)C
• Molecular Formula: C14H14FN3
• Molecular Weight: 243.28 g/mol

Description

2-amino-1-(2-fluorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile, also known as AF-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. AF-1 has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism of Action

2-amino-1-(2-fluorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile exerts its biological effects by inhibiting the activity of various enzymes and proteins. It has been found to inhibit the activity of DNA topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound also inhibits the activity of protein tyrosine phosphatase 1B, an enzyme that is involved in the regulation of insulin signaling. Additionally, this compound has been found to activate the Nrf2-Keap1 signaling pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and protect neurons from oxidative stress. This compound has also been found to regulate glucose metabolism and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

2-amino-1-(2-fluorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile has several advantages for lab experiments. It is easy to synthesize, has high purity, and exhibits potent biological effects at low concentrations. However, this compound also has some limitations. It is unstable in aqueous solutions and has poor solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for the study of 2-amino-1-(2-fluorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile. One direction is to explore its potential applications in the treatment of neurodegenerative diseases. Another direction is to investigate its mechanisms of action in more detail, particularly its effects on the Nrf2-Keap1 signaling pathway. Additionally, further studies are needed to determine the safety and efficacy of this compound in animal models and humans.

Scientific Research Applications

2-amino-1-(2-fluorobenzyl)-4,5-dimethyl-1H-pyrrole-3-carbonitrile has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticancer, antimicrobial, and antiviral properties. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.